Cas no 2171854-49-0 (2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetic acid)

• Product Name: 2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetic acid
• CAS No: 2171854-49-0
• MF: C₂₃H₂₆N₂O₅
• MW: 410.462946414948
• CID: 6280260
• PubChem ID: 165817692
• Update Time: 2025-10-08

2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetic acid
• EN300-1538163
• 2-[N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetic acid
• 2171854-49-0

• Inchi： 1S/C23H26N2O5/c1-23(2,3)25(13-21(27)28)20(26)12-24-22(29)30-14-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19H,12-14H2,1-3H3,(H,24,29)(H,27,28)
• InChI Key： ILELPARKQZZTHB-UHFFFAOYSA-N
• SMILES： O(C(NCC(N(CC(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 410.18417193g/mol
• Monoisotopic Mass: 410.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetic acid

Compound CAS No 2171854-49-0: 2-N-Tert-butyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetic Acid

The compound with CAS No 2171854-49-0, known as 2-N-Tert-butyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetic Acid, is a highly specialized organic molecule with significant applications in the field of chemical synthesis and pharmaceutical research. This compound is particularly notable for its structure, which incorporates a tert-butyl group, a fluorenylmethoxycarbonyl (Fmoc) group, and an acetamidoacetic acid moiety. These structural features make it a valuable tool in peptide synthesis and other advanced chemical processes.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. The Fmoc group is widely recognized for its role as a protecting group in peptide synthesis, ensuring precise control over the assembly of complex molecules. The integration of this group with the tert-butyl and acetamidoacetic acid components enhances the compound's versatility, enabling it to serve as a building block in the creation of bioactive compounds with potential medicinal applications.

One of the most intriguing aspects of this compound is its ability to participate in multi-step synthesis pathways. Researchers have demonstrated that it can be effectively utilized in the construction of cyclic peptides, which are known for their potent biological activities. The tert-butyl group contributes to the molecule's stability, while the Fmoc group ensures compatibility with standard peptide coupling reactions. This combination makes the compound an ideal candidate for exploring new drug delivery systems and targeted therapies.

In addition to its synthetic applications, this compound has also been studied for its potential role in diagnostic agents. The fluorenylmethoxycarbonyl (Fmoc) moiety is fluorescent under specific conditions, making it a promising component for imaging applications. Recent advancements in fluorescence-based sensing technologies have further underscored the importance of such compounds in biomedical research.

The synthesis of CAS No 2171854-49-0 involves a series of carefully controlled reactions, including nucleophilic substitutions and coupling reactions. The use of modern synthetic techniques, such as microwave-assisted synthesis and catalytic cross-couplings, has significantly improved the efficiency and scalability of its production. These methods not only enhance yield but also minimize environmental impact, aligning with current trends toward sustainable chemical manufacturing.

Furthermore, computational studies have provided valuable insights into the molecular properties of this compound. Quantum mechanical calculations have revealed its electronic structure and reactivity patterns, which are critical for predicting its behavior in various chemical environments. Such studies have also informed the design of analogous compounds with improved functionality, paving the way for future innovations in medicinal chemistry.

In conclusion, CAS No 2171854-49-0, or 2-N-Tert-butyl-{(9H-fluoren-9-yllmethoxycarbonyl}amino)acetamidoacetic Acid, stands as a testament to the ingenuity and precision of modern chemical synthesis. Its unique structure and versatile functional groups make it an invaluable tool in both academic research and industrial applications. As ongoing research continues to uncover new potentials for this compound, it is poised to play an even more significant role in advancing the frontiers of science and medicine.